Cas no 1797872-15-1 (N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide)

• Product Name: N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide
• CAS No: 1797872-15-1
• MF: C₁₇H₁₅NO₂S₂
• MW: 329.436501741409
• CID: 6243961
• PubChem ID: 71809981
• Update Time: 2025-10-28

N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1797872-15-1
• N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide
• AKOS024566822
• CHEMBL4995052
• F6445-6923
• N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide
• N-{[2-(THIOPHEN-3-YL)PHENYL]METHYL}BENZENESULFONAMIDE

• Inchi： 1S/C17H15NO2S2/c19-22(20,16-7-2-1-3-8-16)18-12-14-6-4-5-9-17(14)15-10-11-21-13-15/h1-11,13,18H,12H2
• InChI Key： JKJSZOXWEGTCND-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1=CC=CC=C1C1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 329.05442107g/mol
• Monoisotopic Mass: 329.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide

N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide (CAS No. 1797872-15-1): A Comprehensive Overview

N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide (CAS No. 1797872-15-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antidiabetic, and anticancer properties.

The chemical structure of N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide consists of a benzene ring linked to a sulfonamide group and a thiophene-substituted benzyl moiety. The presence of these functional groups imparts specific physicochemical properties that make it an interesting candidate for drug development. Recent studies have highlighted the importance of such compounds in modulating various biological pathways, particularly those involved in inflammation and cancer.

In terms of synthesis, N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide can be prepared through a multi-step process involving the reaction of thiophene-substituted benzylamine with benzenesulfonyl chloride. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity. This makes the compound readily available for further biological evaluation and potential clinical applications.

One of the key areas of research involving N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent studies have explored the anticancer potential of N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide. Preclinical data indicate that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic investigations have revealed that it can induce apoptosis by disrupting mitochondrial function and activating caspase cascades. These findings suggest that N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide may have therapeutic value in oncology.

Beyond its direct biological activities, N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide has also been investigated for its potential as a lead compound in drug discovery programs. Its structural scaffold provides a foundation for further optimization through medicinal chemistry approaches, such as structure-activity relationship (SAR) studies and molecular modeling. These efforts aim to enhance its potency, selectivity, and pharmacokinetic properties to develop more effective therapeutic agents.

In conclusion, N-(2-(thiophen-3-yl)benzyl)benzenesulfonamide (CAS No. 1797872-15-1) represents an exciting area of research in medicinal chemistry with promising applications in inflammation and cancer therapy. Ongoing studies continue to unravel its mechanisms of action and optimize its properties for clinical use. As research progresses, this compound is expected to contribute significantly to the development of novel therapeutic strategies for various diseases.